Cas no 946234-10-2 (4-(4-butoxybenzoyl)-2-phenylmorpholine)

4-(4-Butoxybenzoyl)-2-phenylmorpholine is a specialized organic compound featuring a morpholine core substituted with a phenyl group at the 2-position and a 4-butoxybenzoyl moiety at the 4-position. This structure imparts unique physicochemical properties, making it valuable for applications in pharmaceutical intermediates or advanced material synthesis. The butoxybenzoyl group enhances solubility in organic solvents, while the phenylmorpholine framework contributes to structural rigidity, potentially improving stability in reactive environments. Its well-defined molecular architecture allows for precise modifications, facilitating targeted research in medicinal chemistry or polymer science. The compound’s balanced lipophilicity and steric profile may also support its utility in ligand design or catalytic systems.
4-(4-butoxybenzoyl)-2-phenylmorpholine structure
946234-10-2 structure
Product Name:4-(4-butoxybenzoyl)-2-phenylmorpholine
CAS No:946234-10-2
MF:C21H25NO3
MW:339.428106069565
CID:6144302
PubChem ID:16894656
Update Time:2025-08-10

4-(4-butoxybenzoyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-butoxybenzoyl)-2-phenylmorpholine
    • VU0630279-1
    • SR-01000920100
    • (4-butoxyphenyl)-(2-phenylmorpholin-4-yl)methanone
    • SR-01000920100-1
    • F5027-0014
    • (4-butoxyphenyl)(2-phenylmorpholino)methanone
    • 946234-10-2
    • AKOS024491113
    • Inchi: 1S/C21H25NO3/c1-2-3-14-24-19-11-9-18(10-12-19)21(23)22-13-15-25-20(16-22)17-7-5-4-6-8-17/h4-12,20H,2-3,13-16H2,1H3
    • InChI Key: RHQGTXTZLYPSRD-UHFFFAOYSA-N
    • SMILES: O1CCN(C(C2C=CC(=CC=2)OCCCC)=O)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 339.18344366g/mol
  • Monoisotopic Mass: 339.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.8Ų

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Additional information on 4-(4-butoxybenzoyl)-2-phenylmorpholine

Introduction to Compound CAS No. 946234-10-2: 4-(4-Butoxybenzoyl)-2-Phenylmorpholine

The compound CAS No. 946234-10-2, also known as 4-(4-butoxybenzoyl)-2-phenylmorpholine, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and advanced materials science. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their unique chemical properties and potential therapeutic applications.

Recent advancements in chemical synthesis have enabled the precise engineering of morpholine derivatives, including 4-(4-butoxybenzoyl)-2-phenylmorpholine. The structure of this compound consists of a morpholine ring substituted with a phenyl group at the 2-position and a 4-butoxybenzoyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties, making it an attractive candidate for various research and industrial applications.

One of the most promising areas of research involving CAS No. 946234-10-2 is its potential use in drug development. Morpholine derivatives are known for their ability to modulate enzyme activity and cellular signaling pathways, which are critical targets in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have demonstrated that 4-(4-butoxybenzoyl)-2-phenylmorpholine exhibits potent inhibitory effects on specific kinase enzymes, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its pharmaceutical applications, CAS No. 946234-10-2 has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(4-butoxybenzoyl)-2-phenylmorpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the morpholine ring, followed by substitution reactions to introduce the phenyl and butoxybenzoyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are essential for studying its stereochemical properties and biological activity.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of CAS No. 946234-10-2. Studies indicate that the compound exhibits low acute toxicity in standard assays, suggesting its potential for safe use in industrial settings. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No. 946234-10-2, or 4-(4-butoxybenzoyl)-2-phenylmorpholine, represents a versatile and innovative compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advances in synthesis and application development, position it as a key player in future research and industrial innovation.

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